![molecular formula C2H3F3O2 B1206405 Trifluoroacetaldehyde hydrate CAS No. 421-53-4](/img/structure/B1206405.png)
Trifluoroacetaldehyde hydrate
Overview
Description
Trifluoroacetaldehyde hydrate (TFAH) is a chemical compound composed of trifluoroacetaldehyde, a colorless liquid, and water. It is a colorless, volatile liquid with a pungent odor and is miscible with organic solvents. TFAH is used in a wide range of applications in both organic and inorganic chemistry, including synthesis, purification, and catalysis. It is also used in biochemistry, as an intermediate in the synthesis of various compounds, and in the production of pharmaceuticals.
Scientific Research Applications
Trifluoroacetaldehyde as a Trifluoromethyl Source
Trifluoroacetaldehyde hydrate serves as an atom-economical trifluoromethyl source for the nucleophilic trifluoromethylation of carbonyl compounds. This method is broadly applicable and offers satisfactory yields, contributing significantly to the development of compounds with trifluoromethyl groups (Prakash et al., 2013).
Precursor for Trifluoroacetaldehyde and Its Derivatives
This compound is used as a precursor for various synthetic applications, including the preparation of trifluoroacetaldehyde and its derivatives. It is effective in producing substances like trifluoroacetaldehyde O-(aryl)oxime, crucial for the synthesis of trifluoromethylated oxadiazoles (Lin et al., 2022).
Synthesis of Beta-Hydroxy-Beta-Trifluoromethyl Ketones
A key application of this compound is in the synthesis of beta-hydroxy-beta-trifluoromethyl ketones from enamines and imines. This process is highly efficient, yielding a wide range of such ketones with good to excellent yields (Funabiki et al., 2003).
Mannich Reaction for Heterocycle Synthesis
This compound is used in the Mannich reaction with NH-aryl hydrazones. This reaction is instrumental in creating trifluoromethyl-substituted heterocycles, which have various applications in chemical synthesis (Jia & El Kaim, 2018).
Preparation of Trifluoroethylamino Derivatives
In industrial chemistry, trifluoroacetaldehyde is utilized for synthesizing trifluoromethylated amino compounds. This includes the formation of trifluoroethylamino derivatives through reductive amination, producing these compounds in moderate to good yields (Mimura et al., 2010).
Synthesis of Trifluoromethyl Nitrones
This compound is also used to synthesize trifluoromethyl nitrones. These nitrones can undergo nucleophilic diastereoselective additions to form optically active trifluoroethyl hydroxylamines (Milcent et al., 2010).
Defluorinative Alkylation
This compound derivatives are involved in defluorinative alkylation. This process is important for creating various compounds by eliminating fluorine atoms and introducing alkyl groups (Yanai & Taguchi, 2009).
Synthesis of Trifluoroethyl-Containing Substances
Trifluoroacetaldehyde N-tosylhydrazone, derived from this compound, is used as a precursor for trifluorodiazoethane in various synthesis reactions. This precursor is essential for creating trifluoroethyl-containing substances (Ostrovskii et al., 2019).
Catalytic Oxidation Studies
This compound is synthesized through catalytic oxidation processes, which are important in industrial chemistry. These studies focus on optimizing conditions for producing trifluoroacetaldehyde efficiently (Chunyan, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Trifluoroacetaldehyde hydrate, also known as 2,2,2-trifluoroethane-1,1-diol, is a fluorinated derivative of acetaldehyde . It is highly electrophilic and is used to introduce trifluoromethyl groups into organic compounds . The primary targets of this compound are therefore organic compounds that can undergo reactions with trifluoromethyl groups.
Mode of Action
The compound interacts with its targets through its electrophilic nature. It forms a hydrate upon contact with water, similar to other halogenated acetaldehydes . This hydrate is commonly used in the form of ethyl hemiacetal due to the high reactivity of the aldehyde, including its tendency to polymerize .
Biochemical Pathways
It is known that the compound is used to introduce trifluoromethyl groups into organic compounds . This suggests that it may play a role in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways.
Pharmacokinetics
Given its reactivity and tendency to form a hydrate upon contact with water , it can be inferred that these properties would significantly impact its bioavailability.
Result of Action
The primary result of the action of this compound is the introduction of trifluoromethyl groups into organic compounds . This can lead to the formation of various organic compounds with potential applications in different fields, such as the synthesis of trifluoroethylamino derivatives via reductive amination reaction .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound forms a hydrate upon contact with water , suggesting that its action can be influenced by the presence of water. Additionally, the compound’s high reactivity, including its tendency to polymerize , suggests that factors such as temperature and pressure could also influence its action.
Biochemical Analysis
Biochemical Properties
Trifluoroacetaldehyde hydrate plays a significant role in biochemical reactions, particularly in the formation of trifluoroethylamino derivatives via reductive amination reactions . It interacts with various enzymes and proteins, including reductases and aminotransferases, facilitating the formation of N,O-acetal intermediates. These intermediates are subsequently reduced using agents such as sodium borohydride or 2-picoline borane complex . The interactions between this compound and these biomolecules are crucial for the synthesis of various derivatives used in biochemical research.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for its metabolism. It can influence metabolic flux by modulating the activity of key enzymes, leading to changes in metabolite levels. For instance, this compound can be metabolized by aldehyde dehydrogenases, resulting in the formation of trifluoroacetic acid and other metabolites . These metabolic pathways are critical for understanding the compound’s biochemical effects.
properties
IUPAC Name |
2,2,2-trifluoroethane-1,1-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3F3O2/c3-2(4,5)1(6)7/h1,6-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGJWVEYTYIBXIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3F3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4059964 | |
Record name | 1,1-Ethanediol, 2,2,2-trifluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
421-53-4 | |
Record name | 2,2,2-Trifluoro-1,1-ethanediol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=421-53-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Trifluoroacetaldehyde hydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000421534 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tfaih | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=146025 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,1-Ethanediol, 2,2,2-trifluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,1-Ethanediol, 2,2,2-trifluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2,2-trifluoroethanediol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.371 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Trifluoroacetaldehyde hydrate | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DWG4394PJH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.